N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-fluorobenzamide

• IUPAC Name: N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-fluorobenzamide
• InChI: InChI=1S/C16H15FN2O3S/c17-13-5-1-4-12(10-13)16(20)18-14-6-2-7-15(11-14)19-8-3-9-23(19,21)22/h1-2,4-7,10-11H,3,8-9H2,(H,18,20)
• InChI Key: GRPCOEPFGXVUBF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.4 g/mol

Description

“N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-fluorobenzamide” is a chemical compound. Its structure suggests that it belongs to the class of isothiazolidin-3-one derivatives. Similar compounds have diverse applications in scientific research, including drug discovery, catalysis, and material science.

Scientific Research Applications

Antimicrobial Properties

The synthesis of fluorobenzamides containing thiazole and thiazolidine has been explored for their promising antimicrobial analogs. These compounds, through microwave-induced synthesis, have demonstrated significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a fluorine atom in the benzoyl group of these compounds is essential for enhancing their antimicrobial activity. This indicates the potential of such compounds in developing new antimicrobial agents that can be used to combat resistant microbial strains (Desai, Rajpara, & Joshi, 2013).

Mechanism of Action

The mechanism of action of “N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-fluorobenzamide” is not known. A related compound, “N-[5-(1,1-DIOXIDOISOTHIAZOLIDIN-2-YL)-1H-INDAZOL-3-YL]-2-(4-PIPERIDIN-1-YLPHENYL)ACETAMIDE”, is known to target Cyclin-dependent kinase 2 in humans.